Cas no 1488129-44-7 (Hexane, 3-(bromomethyl)-1-ethoxy-)

• Product Name: Hexane, 3-(bromomethyl)-1-ethoxy-
• CAS No: 1488129-44-7
• MF: C₉H₁₉BrO
• MW: 223.150562524796
• CID: 5281314
• Update Time: 2025-07-01

Hexane, 3-(bromomethyl)-1-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3-(bromomethyl)-1-ethoxy-
• 3-(Bromomethyl)-1-ethoxyhexane

• Inchi： 1S/C9H19BrO/c1-3-5-9(8-10)6-7-11-4-2/h9H,3-8H2,1-2H3
• InChI Key： XRFRFLFODNFNQV-UHFFFAOYSA-N
• SMILES： C(OCC)CC(CBr)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Hexane, 3-(bromomethyl)-1-ethoxy-

Hexane, 3-(bromomethyl)-1-ethoxy

The compound Hexane, 3-(bromomethyl)-1-ethoxy (CAS No. 1488129-44-7) is a versatile organic compound with a unique structure that makes it valuable in various chemical applications. This compound belongs to the class of alkanes with substituents, specifically featuring an ethoxy group at the 1-position and a bromomethyl group at the 3-position of the hexane chain. Its molecular formula is C8H15BrO, and it has a molecular weight of approximately 205.17 g/mol.

The synthesis of Hexane, 3-(bromomethyl)-1-ethoxy typically involves alkylation or substitution reactions. One common method is the reaction of bromomethylhexane with ethanol in the presence of an acid catalyst, followed by purification through distillation or chromatography. The compound is stable under normal conditions but may undergo degradation under harsh thermal or oxidative conditions.

Hexane, 3-(bromomethyl)-1-ethoxy has been studied for its potential applications in organic synthesis, particularly as an intermediate in the preparation of more complex molecules. Recent research has focused on its use in click chemistry reactions, where its bromomethyl group can act as a reactive site for forming covalent bonds with other functional groups. This property makes it a valuable building block in drug discovery and materials science.

In terms of physical properties, Hexane, 3-(bromomethyl)-1-ethoxy is a colorless liquid with a boiling point of around 95°C at standard pressure. Its density is approximately 0.89 g/cm³, and it is slightly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various solvent systems and extraction processes.

Recent studies have explored the use of Hexane, 3-(bromomethyl)-1-ethoxy in polymer chemistry. Researchers have found that this compound can be incorporated into polymeric materials to enhance their mechanical properties or to serve as a reactive site for post-polymerization modifications. For example, its bromomethyl group can undergo nucleophilic substitution reactions with amino groups to form amine-containing polymers with tailored functionalities.

Another area of interest is the application of Hexane, 3-(bromomethyl)-1-ethoxy in catalysis. Its ethoxy group can act as a coordinating ligand, enabling the formation of metal complexes with catalytic activity in various transformations such as olefin polymerization or oxidation reactions. This has led to investigations into its potential as a ligand precursor in homogeneous catalysis systems.

The environmental impact of Hexane, 3-(bromomethyl)-1-ethoxy has also been studied. Research indicates that it biodegrades relatively quickly under aerobic conditions, making it less persistent in the environment compared to some other organobromine compounds. However, its toxicity to aquatic organisms remains a concern, and proper handling and disposal procedures are recommended to minimize ecological risks.

In conclusion, Hexane, 3-(bromomethyl)-1-ethoxy (CAS No. 1488129-44-7) is a multifaceted compound with diverse applications across organic synthesis, polymer chemistry, and catalysis. Its unique structure and reactivity continue to make it an area of active research interest, driving innovations in material science and chemical engineering.